Cas no 2060050-95-3 (imino(methyl)(4-methylquinolin-2-yl)-lambda6-sulfanone)

• Product Name: imino(methyl)(4-methylquinolin-2-yl)-lambda6-sulfanone
• CAS No: 2060050-95-3
• MF: C₁₁H₁₂N₂OS
• MW: 220.290781021118
• MDL: MFCD30345073
• CID: 5238857
• PubChem ID: 137701703
• Update Time: 2026-03-08

imino(methyl)(4-methylquinolin-2-yl)-lambda6-sulfanone Chemical and Physical Properties

Names and Identifiers

• INDEX NAME NOT YET ASSIGNED
• imino(methyl)(4-methylquinolin-2-yl)-lambda6-sulfanone

• MDL： MFCD30345073
• Inchi： 1S/C11H12N2OS/c1-8-7-11(15(2,12)14)13-10-6-4-3-5-9(8)10/h3-7,12H,1-2H3
• InChI Key： NLXVHWVWMKFFJC-UHFFFAOYSA-N
• SMILES： CC1=CC(S(=O)(=N)C)=NC2C=CC=CC1=2

Additional information on imino(methyl)(4-methylquinolin-2-yl)-lambda6-sulfanone

Exploring the Unique Properties and Applications of imino(methyl)(4-methylquinolin-2-yl)-lambda6-sulfanone (CAS No. 2060050-95-3)

In the realm of advanced organic chemistry, imino(methyl)(4-methylquinolin-2-yl)-lambda6-sulfanone (CAS No. 2060050-95-3) has emerged as a compound of significant interest due to its distinctive structural features and potential applications. This sulfanone derivative combines a 4-methylquinolin-2-yl moiety with a lambda6-sulfanone group, creating a versatile scaffold for research in medicinal chemistry, material science, and catalysis. Its unique sulfur-nitrogen bond system has sparked curiosity among researchers exploring heterocyclic compounds and their reactivity patterns.

The growing demand for novel sulfur-containing compounds in pharmaceutical development aligns with recent trends in drug discovery, where sulfone-based molecules are gaining traction for their metabolic stability and target selectivity. Imino(methyl)(4-methylquinolin-2-yl)-lambda6-sulfanone presents an intriguing case study, as its quinoline-sulfanone hybrid structure may offer advantages in bioavailability optimization—a hot topic in current small molecule drug design discussions. Researchers are particularly interested in how the lambda6-sulfur center influences the compound's electronic properties and interaction with biological targets.

From a synthetic chemistry perspective, the preparation of CAS 2060050-95-3 involves sophisticated organosulfur chemistry techniques that have become increasingly relevant in green chemistry initiatives. The compound's stability under various conditions makes it valuable for studying sulfur oxidation states, a subject of numerous recent publications in ACS journals and other prestigious chemistry publications. Its potential as a ligand precursor in transition metal catalysis has also attracted attention from scientists working on sustainable chemical processes.

Material science applications represent another exciting direction for imino(methyl)(4-methylquinolin-2-yl)-lambda6-sulfanone research. The compound's conjugated system and electron-deficient sulfur center suggest possible utility in developing organic electronic materials, particularly in the context of optoelectronic devices—a field experiencing rapid growth due to demands for flexible displays and energy-efficient lighting solutions. Recent patent literature reveals similar sulfone-containing compounds being investigated for OLED applications, making this area particularly timely.

Analytical characterization of 2060050-95-3 presents interesting challenges and opportunities for advancement in spectroscopic techniques. The compound's unique vibrational signatures in Raman and IR spectroscopy, along with its distinctive NMR chemical shifts, provide valuable case studies for developing improved structural elucidation methods. These aspects are particularly relevant given the current emphasis on analytical method validation in chemical research and quality control protocols.

In the context of current research trends, imino(methyl)(4-methylquinolin-2-yl)-lambda6-sulfanone offers multiple angles for investigation that align with popular search queries in scientific databases. Questions about "sulfone reactivity in drug design" or "quinoline derivatives in material science" frequently appear in literature searches, indicating strong community interest in these intersections. The compound's potential role in addressing medicinal chemistry challenges, such as improving drug-like properties or overcoming metabolic instability, makes it particularly relevant to contemporary discussions.

The safety profile and handling considerations for CAS 2060050-95-3 follow standard laboratory protocols for organosulfur compounds, with particular attention to its stability in various solvents—a common subject of researcher inquiries. Recent improvements in compound storage techniques and moisture-sensitive material handling have enhanced working with such specialized chemicals, addressing frequent questions from synthetic chemists in online forums and discussion groups.

Looking forward, the scientific community anticipates expanded applications for imino(methyl)(4-methylquinolin-2-yl)-lambda6-sulfanone as research continues to uncover its full potential. Its position at the intersection of multiple cutting-edge chemistry fields ensures its relevance will grow alongside advancements in molecular design and functional material development. The compound serves as an excellent example of how structural innovation in organic chemistry can open doors to unexpected applications and solutions for modern technological challenges.